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Compound of Interest

7-Nitro-1,2,3,4-
Compound Name: ] o
tetrahydroisoquinoline

cat. No.: B1312399

An In-depth Technical Guide to 7-Nitro-1,2,3,4-
tetrahydroisoquinoline

This technical guide provides a comprehensive overview of the chemical structure, numbering,
and available data on 7-Nitro-1,2,3,4-tetrahydroisoquinoline for researchers, scientists, and
professionals in drug development.

Chemical Structure and Numbering

7-Nitro-1,2,3,4-tetrahydroisoquinoline is a derivative of the heterocyclic compound 1,2,3,4-
tetrahydroisoquinoline, featuring a nitro group (-NO2) substituted on the benzene ring. The
standard IUPAC numbering system for the isoquinoline ring is applied, starting from the carbon
adjacent to the nitrogen in the aromatic ring and proceeding around the fused ring system. The
"tetrahydro” designation indicates the saturation of the pyridine ring.

The chemical structure and numbering are as follows:
Caption: Chemical structure and IUPAC numbering of 7-Nitro-1,2,3,4-tetrahydroisoquinoline.

Physicochemical and Spectral Data

While detailed experimental data for 7-Nitro-1,2,3,4-tetrahydroisoquinoline is not extensively
published, some key properties have been reported or can be predicted. Commercial suppliers
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like ChemicalBook list the availability of spectral data including *H NMR, IR, and Mass
Spectrometry, though the raw data is not publicly available.[1]

Property Value Source

Molecular Formula CoH10N202 [2]

Molecular Weight 178.19 g/mol [2]
7-nitro-1,2,3,4-

IUPAC Name ) o [3]
tetrahydroisoquinoline

CAS Number 42923-79-5 [4]

Appearance Solid Inferred

C1NCC2=CC(=C(C=C2)C1)--
SMILES (3]
INVALID-LINK--[O-]

Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of 7-Nitro-1,2,3,4-
tetrahydroisoquinoline is not readily available in peer-reviewed literature. However, a general
synthetic approach involves the direct nitration of the parent compound, 1,2,3,4-
tetrahydroisoquinoline. The following is a generalized protocol based on standard nitration
procedures for aromatic compounds.

General Synthesis Workflow: Nitration of 1,2,3,4-tetrahydroisoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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